Cas no 1343960-81-5 ((3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL)

• Product Name: (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL
• CAS No: 1343960-81-5
• MF: C₁₁H₈ClFO₂
• MW: 226.631425857544
• MDL: MFCD07775295
• CID: 5208099
• Update Time: 2026-03-06

(3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL

• MDL： MFCD07775295
• Inchi： 1S/C11H8ClFO2/c12-9-5-7(1-2-10(9)13)11(14)8-3-4-15-6-8/h1-6,11,14H
• InChI Key： BISUFHLFXWGIIM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Cl)=C1)(C1C=COC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL

Research Briefing on (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL (CAS: 1343960-81-5): Recent Advances and Applications

The compound (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL (CAS: 1343960-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymes involved in inflammatory and oncogenic pathways. Its structural motif, combining a halogenated phenyl ring with a furan moiety, offers a versatile scaffold for medicinal chemistry optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of JAK2 kinases, suggesting potential applications in autoimmune diseases and hematologic malignancies.

In addition to its kinase inhibitory properties, (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL has shown promise in antimicrobial research. A recent preprint on BioRxiv reported its synergistic effects with conventional antibiotics against multidrug-resistant Staphylococcus aureus (MRSA), attributed to its ability to disrupt bacterial membrane integrity. This finding underscores its potential as a lead compound for developing adjuvants to combat antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in a 2024 Organic Process Research & Development paper. The optimized protocol yields the compound with >95% purity and demonstrates compatibility with green chemistry principles, reducing hazardous waste generation.

Ongoing clinical investigations are exploring the pharmacokinetic profile and toxicity of derivatives based on this scaffold. Preliminary data from Phase I trials indicate favorable oral bioavailability and a manageable safety profile, though further optimization is required to mitigate off-target effects observed at higher doses. These developments position (3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL as a compelling candidate for structure-activity relationship (SAR) studies in next-generation drug discovery programs.